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Compound of Interest

Compound Name: Picarbutrazox

Cat. No.: B3026463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Picarbutrazox as a seed

treatment for research purposes. The information is intended to guide laboratory and

greenhouse studies focused on evaluating the efficacy and mode of action of this novel

oomycete-targeting fungicide.

Overview of Picarbutrazox
Picarbutrazox is a recently developed fungicide belonging to the tetrazolyloximes chemical

group, demonstrating high efficacy against oomycete pathogens such as Pythium and

Phytophthora spp.[1][2]. It is a systemic fungicide with a novel mode of action, making it a

valuable tool for managing fungicide resistance[1][3]. Picarbutrazox is registered for seed

treatment in various crops, including corn and soybeans, to control seed and seedling

diseases[1][2]. Commercial formulations, such as Vayantis®, are available as flowable

concentrates[4].

Quantitative Data Summary
The following tables summarize key quantitative data for Picarbutrazox, including its efficacy

against various oomycete pathogens and recommended application rates for research

purposes.

Table 1: In Vitro Efficacy of Picarbutrazox Against Oomycete Pathogens
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Pathogen Species EC₅₀ (µg a.i./mL) Reference

Phytophthora sansomeana 0.0483 [5]

Phytophthora sojae 0.0198 [6]

Pythium dissotocum Growth at 0.1 [5]

Globisporangium ultimum 0.0014 [6]

Pythium aphanidermatum 0.0031 [6]

Phytopythium helicoides 0.0013 [5]

Table 2: Recommended Picarbutrazox Seed Treatment Rates for Research

Crop Application Rate Reference

Soybean 1.0 g a.i./100 kg of seed [5][7]

Soybean 2.5 g a.i./100 kg of seed [5][7]

Corn 0.003 mg a.i./seed [8]

Experimental Protocols
Protocol for Laboratory-Scale Picarbutrazox Seed
Treatment
This protocol details the procedure for treating small batches of seeds with Picarbutrazox for

research purposes.

Materials:

Picarbutrazox formulation (e.g., Vayantis® - 36% active ingredient, flowable concentrate)[1]

[4]

High-quality seeds (e.g., soybean, corn)

Distilled water
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Pipettes and sterile, disposable tips

Sterile conical tubes (e.g., 50 mL) or other suitable containers for slurry preparation

Weighing balance

Small, sealable plastic bags or containers for seed treatment

Fume hood

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

Calculate the required amount of Picarbutrazox formulation:

Determine the desired application rate of the active ingredient (a.i.) based on the research

objectives (see Table 2).

Weigh the amount of seed to be treated.

Use the following formula to calculate the volume of the Picarbutrazox formulation

needed:

Volume of Formulation (mL) = (Weight of Seed (g) × Desired a.i. Rate (g a.i./g seed)) /

(Concentration of Formulation (g a.i./mL))

Prepare the treatment slurry:

In a fume hood, pipette the calculated volume of the Picarbutrazox formulation into a

sterile conical tube.

Add a specific volume of distilled water to the tube to create a slurry. The final slurry

volume should be sufficient to ensure even seed coverage without overwetting the seeds.

A general guideline is to use a total slurry volume that is approximately 1-2% of the seed

weight.
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Cap the tube and vortex or shake vigorously to ensure the formulation is evenly

suspended in the water.

Seed Application:

Place the weighed seeds into a sealable plastic bag or container.

Add the prepared slurry to the seeds.

Seal the bag or container, leaving some air inside.

Shake vigorously for 1-2 minutes to ensure each seed is uniformly coated. Visually inspect

the seeds to confirm even coverage.

Drying and Storage:

Spread the treated seeds in a thin layer on a clean, non-absorbent surface (e.g.,

aluminum foil or a glass tray) inside a fume hood.

Allow the seeds to air dry completely. The drying time will vary depending on the slurry

volume and environmental conditions.

Once dry, the seeds can be planted or stored in a cool, dry place until use.

Protocol for Evaluating the Efficacy of Picarbutrazox
Seed Treatment Against Pythium Damping-Off
This protocol outlines an experiment to assess the protective effect of Picarbutrazox seed

treatment against Pythium-induced damping-off in a controlled environment.

Materials:

Picarbutrazox-treated and untreated (control) seeds

Pathogenic Pythium spp. culture (e.g., Pythium ultimum)

Sterile potting mix or sand
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Pots or trays for planting

Growth chamber or greenhouse with controlled temperature and light conditions

Calipers or a ruler for measuring seedling height

Procedure:

Inoculum Preparation:

Grow the Pythium culture on a suitable medium (e.g., potato dextrose agar) until the plate

is covered with mycelium.

Prepare a mycelial slurry by blending the agar culture with a known volume of sterile

distilled water.

Soil Inoculation:

Thoroughly mix the Pythium mycelial slurry with the sterile potting mix to achieve a

uniform distribution of the pathogen. The concentration of the inoculum may need to be

optimized based on the virulence of the pathogen and the susceptibility of the host plant.

Planting:

Fill pots or trays with the inoculated potting mix.

Plant the Picarbutrazox-treated and untreated seeds at a consistent depth.

Include a non-inoculated control group with untreated seeds to assess baseline

germination and growth.

Incubation and Data Collection:

Place the pots or trays in a growth chamber or greenhouse with conditions favorable for

disease development (e.g., high humidity, moderate temperature).

Monitor the emergence and health of the seedlings daily for 14-21 days.
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Record the following data:

Seedling emergence rate (%)

Damping-off incidence (%)

Seedling height (cm)

Root rot severity (using a rating scale)

Plant biomass (dry weight)

Data Analysis:

Statistically analyze the data to determine the significance of the differences between the

Picarbutrazox-treated and untreated groups in the inoculated and non-inoculated

conditions.

Visualization of Experimental Workflows and
Signaling Pathways
Experimental Workflow for Picarbutrazox Seed
Treatment and Efficacy Evaluation
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Caption: Workflow for Picarbutrazox seed treatment and efficacy evaluation.
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Caption: Hypothetical model of Picarbutrazox action and plant defense.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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